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Compound of Interest

Compound Name: Deceth-4 phosphate

Cat. No.: B088713

Technical Data Sheet: Deceth-4 Phosphate

Introduction

Deceth-4 phosphate is a versatile anionic surfactant and emulsifying agent.[1][2][3] It is the
polyethylene glycol (PEG) ether of decyl alcohol that has been phosphorylated.[1][2] The "4" in
its name signifies an average of four repeating units of ethylene oxide in the molecule.[1][2]
While it is a compound of interest in various chemical applications, its use is most prominently
documented in the cosmetics and personal care industries.[4][5] This technical guide provides
a summary of its molecular characteristics, primary functions, and a visualization of its
mechanism of action as an emulsifier. Information regarding its application in drug development
and detailed experimental protocols in a research context is limited in publicly available
literature.

Chemical and Physical Properties

The fundamental properties of Deceth-4 phosphate are summarized in the table below.
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Property Value Citations
Molecular Formula C12H2906P 516171181
Molecular Weight 300.332 g/mol [9]

CAS Number 52019-36-0 [5161[718]

PEG-4 Decyl ether phosphate,
Polyoxyethylene (4) decyl

Synonyms yoXyety ) Y [6][10]
ether phosphate, Crodafos

D4A, Monafax 1214

Primary Functions and Applications

Deceth-4 phosphate's primary role is that of a surfactant and emulsifier.[1][4] Its amphiphilic
molecular structure, possessing both a hydrophilic (phosphate and polyoxyethylene head) and
a lipophilic (decyl tail) component, allows it to reduce the surface tension between immiscible
liquids, such as oil and water.[1] This property makes it highly effective in creating and

stabilizing emulsions.[1]

Its main applications are in the formulation of a wide range of consumer products:

Industry Product Examples Function Citations
Shampoos, N )
N Emulsifier, Cleansing
Personal Care & Conditioners, Body ]
) Agent, Foaming [4][11]
Cosmetics Washes, Creams, ]
] Agent, Wetting Agent
Lotions
) Surfactant, Cleansing
Cleaning Products Household Cleaners [11]

Agent

Applications in Drug Development and Research

Currently, there is a notable lack of extensive, publicly available research detailing the use of
Deceth-4 phosphate in drug development, including specific signaling pathways or advanced
experimental protocols. While some chemical suppliers list it among their portfolio for
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pharmaceutical clients, its role is generally understood to be that of a basic excipient for topical
formulations, leveraging its surfactant and emulsifying properties, rather than as an active
pharmacological agent or a key component in advanced drug delivery systems like
nanoparticles or liposomes. The broader class of polyoxyethylene alkyl ethers is used in topical
pharmaceutical formulations, but specific data on Deceth-4 phosphate remains limited.[12]

Experimental Protocols

Detailed experimental protocols for the use of Deceth-4 phosphate in a drug development
context, such as in specific assays or as part of a drug delivery vehicle, are not well-
documented in peer-reviewed literature. Its primary use is in formulation science, where
protocols would involve standard emulsion preparation techniques.

Visualization of Emulsification Mechanism

The following diagram illustrates the fundamental mechanism by which Deceth-4 phosphate
functions as an emulsifier to create a stable oil-in-water emulsion.
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Caption: Mechanism of oil-in-water emulsification by Deceth-4 phosphate.

Safety and Toxicology

The safety of Deceth-4 phosphate has been evaluated primarily in the context of its use in
cosmetic products. The Cosmetic Ingredient Review (CIR) Expert Panel assessed the safety of
alkyl PEG ethers, including the deceth ingredients, and concluded that they are safe for use in
cosmetics when formulated to be non-irritating.[13] Developmental and reproductive toxicity
studies, as well as mutagenicity data for the broader category of alkyl PEG ethers, were found
to be negative.[13] It is important to note that, as a byproduct of ethoxylation, trace amounts of
1,4-dioxane may be present, which can be controlled through purification processes.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Deceth-4 phosphate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088713#deceth-4-phosphate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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